1-(4-((4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[4-(5-fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H16FN5O5S/c19-12-9-20-18(21-10-12)23-8-7-22(11-17(23)27)30(28,29)14-3-1-13(2-4-14)24-15(25)5-6-16(24)26/h1-4,9-10H,5-8,11H2
• InChI Key: XASZQTXQDQOADY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)N3CCN(C(=O)C3)C4=NC=C(C=N4)F
• Molecular Formula: C18H16FN5O5S
• Molecular Weight: 433.4 g/mol

Description

1-(4-((4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C18H16FN5O5S and its molecular weight is 433.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• Novel Synthesis Approaches: Researchers have developed new synthesis methods for pyrazolo[1,5-c]pyrimidines, highlighting the versatility of similar compounds in chemical synthesis (Marei et al., 1992).
• Derivative Compounds with Anticancer and Antimicrobial Activities: Chalcone-imide derivatives, structurally related to the queried compound, have been synthesized and evaluated for their biological activities, showing good cytotoxic activities against various cancer cell lines and significant antimicrobial activities (Kocyigit et al., 2018).

Biological Activities

• Antitumor Agents: Sulfonamide derivatives containing 5-fluorouracil have been designed, synthesized, and shown to possess potent antitumor activities with low toxicity, demonstrating the therapeutic potential of similar compounds (Huang et al., 2001).
• Antioxidant Properties: Pyrazolopyridine derivatives, related to the compound , have been synthesized and shown to have significant antioxidant activities, underscoring the potential for developing therapeutic agents (Gouda, 2012).

Mechanistic Insights and Potential Therapeutic Applications

• Mechanistic Studies on Anticonvulsant Activity: Studies on 3-methyl-3-phenyl-succinimides and derivatives have revealed insights into their mechanism of action as anticonvulsants, showing promise for future therapeutic applications (Kamiński et al., 2013).
• Radiosynthesis for PET Imaging: Research on the design, synthesis, and radiosynthesis of new fluoropyridine-based maleimide reagents for labeling peptides and proteins demonstrates the applicability of such compounds in PET imaging, enhancing diagnostic capabilities (de Bruin et al., 2005).